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Compound of Interest

Compound Name: Cyanine7 carboxylic acid

Cat. No.: B606877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

common applications of Cyanine7 (Cy7) carboxylic acid, a near-infrared (NIR) fluorescent dye.

Its utility in labeling biomolecules makes it a valuable tool in various research and drug

development applications, particularly in fluorescence imaging.

Core Chemical and Physical Properties
Cyanine7 carboxylic acid is characterized by its strong fluorescence in the near-infrared

spectrum, which allows for deep tissue penetration and minimal autofluorescence from

biological samples. Below is a summary of its key quantitative properties.
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Property Value

Molecular Formula C₃₇H₄₅ClN₂O₂

Molecular Weight 585.22 g/mol

CAS Number 1628790-40-8

Appearance Green powder

Excitation Maximum (λex) ~750 nm

Emission Maximum (λem) ~773 nm

Molar Extinction Coeff. ~199,000 M⁻¹cm⁻¹ at 750 nm

Solubility
Soluble in organic solvents (DMSO, DMF,

dichloromethane)[1]; low solubility in water.

Purity
Typically ≥95% (determined by ¹H NMR and

HPLC-MS)[1]

Chemical Structure
Cyanine7 carboxylic acid is a polymethine dye characterized by two nitrogen-containing

heterocyclic rings joined by a long, conjugated chain. The carboxylic acid group provides a

reactive handle for conjugation to biomolecules.

Caption: Workflow for antibody conjugation with Cyanine7 carboxylic acid.
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Caption: A logical workflow for in vivo tumor imaging using a Cy7-labeled agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b606877?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Cell

Cell Membrane Cell Surface Receptor
(e.g., Her2)

Specific Binding

Cy7-Labeled Antibody

Fluorescence Detection
(e.g., Flow Cytometry,

Microscopy)

Click to download full resolution via product page

Caption: Detection of a cell surface marker using a Cy7-labeled antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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